3-(Pyridin-1-ium-1-yl)propane-1-sulfonate
CAS No.: 15471-17-7
VCID: VC0013951
Molecular Formula: C8H11NO3S
Molecular Weight: 201.25 g/mol
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Description | 3-(Pyridin-1-ium-1-yl)propane-1-sulfonate, also known as NDSB-201, is a chemical compound featuring a pyridine group attached to a propane chain connected to a sulfonate group. It is a zwitterionic compound, remaining so across a wide pH range, and it does not significantly absorb in the near-UV range . The compound is synthesized through the reaction of pyridine with 1,3-propanesultone, typically in a solvent like acetonitrile at a temperature range of 50-80°C. After the reaction, the product is isolated through methods like filtration or extraction, followed by purification via recrystallization or chromatography. This compound exhibits diverse biological activities, primarily arising from its ability to interact with biomolecules. The sulfonate group can form ionic bonds with positively charged regions of proteins and nucleic acids, while the pyridine moiety facilitates π-π interactions and hydrogen bonding. These interactions are crucial for stabilizing complexes with DNA and proteins, enhancing the compound's utility in biochemical processes. Because of these interactions, 3-(Pyridin-1-ium-1-yl)propane-1-sulfonate exhibits antimicrobial properties against a range of pathogens, including bacteria and viruses such as HIV, HSV, and influenza. It is also used as a mild solubilizing and stabilizing agent for various enzymes and proteins and can be easily removed by dialysis . Structurally similar compounds include 1-(3-Sulfopropyl)pyridinium hydroxide and 1-(3-Sulfonatopropyl)pyridinium, which share similar buffering and complex-forming abilities. However, 3-(Pyridin-1-ium-1-yl)propane-1-sulfonate distinguishes itself through its stability in aqueous solutions and its ability to form stable complexes with biomolecules. This compound is also used to prepare electroplating additives and as a catalyst in various chemical syntheses . |
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CAS No. | 15471-17-7 |
Product Name | 3-(Pyridin-1-ium-1-yl)propane-1-sulfonate |
Molecular Formula | C8H11NO3S |
Molecular Weight | 201.25 g/mol |
IUPAC Name | 3-pyridin-1-ium-1-ylpropane-1-sulfonate |
Standard InChI | InChI=1S/C8H11NO3S/c10-13(11,12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2 |
Standard InChIKey | REEBJQTUIJTGAL-UHFFFAOYSA-N |
SMILES | C1=CC=[N+](C=C1)CCCS(=O)(=O)[O-] |
Canonical SMILES | C1=CC=[N+](C=C1)CCCS(=O)(=O)[O-] |
Synonyms | 1-(3-Sulfopropyl)pyridinium Betaine; 1-Pyridiniumpropane-3-sulfonate; 3-(1-Pyridinio)-1-propanesulfonate; N-Propylpyridinesulfonic Acid Betaine; NDSB 201; PPS; |
PubChem Compound | 84929 |
Last Modified | Sep 15 2023 |
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